Cas no 55215-66-2 (3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine)

• Product Name: 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine
• CAS No: 55215-66-2
• MF: C₆H₆F₃N₃
• MW: 177.127151012421
• CID: 1092191
• PubChem ID: 72942101
• Update Time: 2025-09-24

3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine
• 3,5,6-Trifluoro-N,N-dimethyl-2-pyrazinamine
• DTXSID201263582
• 55215-66-2

• Inchi： 1S/C6H6F3N3/c1-12(2)6-5(9)10-3(7)4(8)11-6/h1-2H3
• InChI Key： GZTVELYQYRRJQA-UHFFFAOYSA-N
• SMILES： FC1C(=NC(=C(N=1)F)F)N(C)C

Computed Properties

• Exact Mass: 177.05138169g/mol
• Monoisotopic Mass: 177.05138169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine

Introduction to 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine (CAS No. 55215-66-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine (CAS No. 55215-66-2) represents a fascinating molecular entity with significant potential in the realms of chemical biology and medicinal chemistry. Its unique structural framework, characterized by a pyrazine core substituted with trifluoromethyl and dimethylamino groups, positions it as a versatile scaffold for the development of novel bioactive molecules. This introduction delves into the compound's chemical properties, synthetic considerations, and its relevance to contemporary research, emphasizing its role in addressing critical challenges in drug discovery and therapeutic intervention.

The structural motif of 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine is distinguished by the presence of three fluorine atoms at the 3rd, 5th, and 6th positions of the pyrazine ring. The introduction of fluorine atoms into heterocyclic systems is a well-established strategy in medicinal chemistry due to their ability to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. In particular, trifluoromethyl groups are renowned for their electron-withdrawing effects, which can enhance the binding interactions between a molecule and its biological target. Furthermore, the electron-rich nature of the pyrazine ring makes it an attractive platform for further functionalization, enabling the creation of diverse derivatives with tailored pharmacological profiles.

The N,N-dimethylamino substituent at the 2-position of the pyrazine ring introduces basicity to the molecule, which can be exploited for interactions with acidic pharmacophores in biological targets. This feature is particularly relevant in the design of kinase inhibitors and other enzyme-targeting agents, where optimal charge distribution is crucial for high-affinity binding. The combination of these structural elements—trifluoromethyl groups and dimethylamino functionality—makes 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine a promising candidate for further exploration in medicinal chemistry.

From a synthetic perspective, 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine can be accessed through multiple pathways. One common approach involves the nucleophilic substitution of trifluoropyrazine derivatives with dimethylamine under controlled conditions. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to introduce trifluoromethyl groups onto pre-functionalized pyrazine scaffolds. The choice of synthetic route depends on factors such as yield optimization, scalability, and environmental considerations. Recent advances in transition-metal catalysis have further refined these methodologies, enabling more efficient and sustainable access to complex fluorinated heterocycles like 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine.

The significance of 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine is underscored by its emerging applications in drug discovery. The compound has been explored as a key intermediate in the synthesis of potential therapeutic agents targeting various diseases. For instance, its structural framework has been leveraged to develop inhibitors of interest in oncology research. By modulating key interactions within the active site of kinases and other enzymes implicated in cancer progression, derivatives of this compound hold promise for disrupting aberrant signaling pathways that drive tumor growth.

In addition to its oncology applications, 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine has garnered attention for its potential in antimicrobial research. The electron-withdrawing effects of the trifluoromethyl groups can enhance the ability of small molecules to penetrate bacterial cell membranes while maintaining efficacy against resistant strains. Preliminary studies have demonstrated that certain analogs derived from this scaffold exhibit inhibitory activity against Gram-positive bacteria through mechanisms involving disruption of essential metabolic processes.

Recent research has also highlighted the utility of 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine as a building block for exploring novel pharmacological targets beyond traditional enzyme inhibition. Its ability to engage with both hydrophobic and polar residues in protein binding pockets makes it an attractive scaffold for designing molecules that modulate protein-protein interactions (PPIs). Such interactions are critical mediators of many biological processes and are often considered challenging targets for small-molecule intervention due to their lack of well-defined active sites.

The growing interest in fluorinated heterocycles like 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine is further fueled by advancements in computational chemistry and high-throughput screening technologies. These tools have enabled researchers to rapidly evaluate large libraries of compounds for their potential bioactivity against diverse disease-related targets. By integrating structure-based design principles with experimental validation, 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine derivatives continue to be optimized for improved potency,* selectivity,*and pharmacokinetic profiles.

In conclusion, 3,5,6-Trifluoro-N,N-dimethylpyrazin-2-amine (CAS No.*55215*-*66*-*2*) stands as a compelling example*of how strategic molecular design can yield compounds with significant therapeutic potential.* Its unique structural features,* synthetic accessibility,*and broad range*of applications*make it*an invaluable asset*for researchers*working at*the intersection*of chemical biology*and medicinal chemistry.* As our understanding*of disease mechanisms*continues to evolve,*compounds like this one will play an increasingly important role*in shaping next-generation therapeutics.*